Cas no 2098005-69-5 ((1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2098005-69-5
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 5727271
• PubChem ID: 121211108
• Update Time: 2023-10-27

(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• F2198-0951
• 2098005-69-5
• AKOS026721208
• [2-(cyclopropylmethyl)-5-thiophen-2-ylpyrazol-3-yl]methanamine
• (1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
• 1H-Pyrazole-5-methanamine, 1-(cyclopropylmethyl)-3-(2-thienyl)-

• Inchi： 1S/C12H15N3S/c13-7-10-6-11(12-2-1-5-16-12)14-15(10)8-9-3-4-9/h1-2,5-6,9H,3-4,7-8,13H2
• InChI Key： JUXATSWUGALGBL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CN)N(CC2CC2)N=1

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 391.2±32.0 °C(Predicted)
• pka: 9.27±0.29(Predicted)